Cas no 511540-51-5 (6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one)

6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one structure
511540-51-5 structure
Product Name:6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one
CAS No:511540-51-5
MF:C7H6N2OS
MW:166.200339794159
CID:934866
PubChem ID:11367200
Update Time:2024-02-29

6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-methyl-(9CI)
    • 6-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • 6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one
    • 6-Methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • Inchi: 1S/C7H6N2OS/c1-5-4-8-7-9(6(5)10)2-3-11-7/h2-4H,1H3
    • InChI Key: YYTZKUOZMOHANN-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC=C(C)C2=O

Computed Properties

  • Exact Mass: 166.02008399g/mol
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58
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